Cas no 2510-36-3 (dimethyl-1,2-oxazole-4-carboxylic acid)

• Product Name: dimethyl-1,2-oxazole-4-carboxylic acid
• CAS No: 2510-36-3
• MF: C₆H₇NO₃
• MW: 141.124681711197
• MDL: MFCD00051657
• CID: 43087
• PubChem ID: 75636
• Update Time: 2025-11-02

dimethyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethylisoxazole-4-carboxylic acid
• 3,5-dimethyl-1,2-oxazole-4-carboxylic acid
• 3,5-Dimethyl-4-isoxazolecarboxylic acid
• 3,5-Dimethylisoxasole-4-carboxylic acid
• 3,5-dimethyl-4-carboxylic acid-isoxazole
• 3,5-Dimethyl-4-isoxazolylcarboxylic acid
• 3,5-Dimethyl-isoxazol-4-carbonsaeure
• 3,5-dimethylisoxazolecarboxylic acid
• 4-Isoxazolecarboxylic acid,3,5-dimethyl
• dimethyl-1,2-oxazole-4-carboxylic acid
• 4-Isoxazolecarboxylic acid, 3,5-dimethyl-
• 3,5-Dimethyl-isoxazole-4-carboxylic acid
• IJEUISLJVBUNRE-UHFFFAOYSA-N
• 3,5-Dimethylisoxazole-4-carboxylicacid
• ZERO/005085
• PubChem8774
• rarechem al bo 0995
• SY007292
• F2173-0024
• MFCD00051657
• NS00045873
• 2510-36-3
• BB 0240552
• AB02135
• W-206926
• SCHEMBL223413
• CS-W002245
• EN300-06687
• 3,5-Dimethyl-4-isoxazolecarboxylic acid #
• AM20090290
• Z56939169
• FT-0614696
• 11X-0244
• dimethylisoxazole-4-carboxylic acid
• 3,5-Dimethylisoxazole-4-carboxylic acid, 98%
• AKOS000300381
• 3,5-dimethylisoxazole4-carboxylic acid
• EINECS 219-724-5
• HMS1631B07
• HG288MUN8Q
• D4603
• 3,5-Dimethylisoxasole-4-carboxylicacid
• DTXSID00179785
• STK288427
• ALBB-000199

• MDL： MFCD00051657
• Inchi： 1S/C6H7NO3/c1-3-5(6(8)9)4(2)10-7-3/h1-2H3,(H,8,9)
• InChI Key： IJEUISLJVBUNRE-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)C(C)=N1
• BRN： 115819

Computed Properties

• Exact Mass: 141.04300
• Monoisotopic Mass: 141.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: solid
• Density: 1.3710 (rough estimate)
• Melting Point: 141.0 to 145.0 deg-C
• Boiling Point: 301.8℃ at 760 mmHg
• Flash Point: 136.3℃
• Refractive Index: 1.4890 (estimate)
• PSA: 63.33000
• LogP: 0.98960
• Solubility: Not determined

dimethyl-1,2-oxazole-4-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on dimethyl-1,2-oxazole-4-carboxylic acid

Comprehensive Overview of Dimethyl-1,2-oxazole-4-carboxylic Acid (CAS No. 2510-36-3)

Dimethyl-1,2-oxazole-4-carboxylic acid (CAS No. 2510-36-3) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a 1,2-oxazole ring substituted with methyl groups and a carboxylic acid functional group, serves as a versatile building block in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for its role in modulating biological pathways. The growing interest in heterocyclic compounds and their applications in medicinal chemistry has positioned this molecule as a subject of intense study.

One of the key reasons for the popularity of dimethyl-1,2-oxazole-4-carboxylic acid lies in its ability to act as a precursor for more complex molecules. Its carboxylic acid moiety allows for easy derivatization, making it a valuable intermediate in the synthesis of bioactive compounds. Recent trends in green chemistry have also highlighted the importance of such intermediates, as they often reduce the need for hazardous reagents. This aligns with the broader industry shift toward sustainable and environmentally friendly synthetic methods, a topic frequently searched by professionals in the field.

In addition to its synthetic utility, CAS No. 2510-36-3 has been investigated for its potential biological activities. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory or antimicrobial properties, though further research is needed to confirm these effects. The rise of antibiotic resistance and the search for novel therapeutic agents have made such investigations highly relevant. Users often search for terms like "oxazole derivatives in medicine" or "carboxylic acid applications in drug design," reflecting the demand for innovative solutions in healthcare.

The physicochemical properties of dimethyl-1,2-oxazole-4-carboxylic acid also contribute to its appeal. With a molecular weight of 141.13 g/mol and a distinct polar character, it exhibits favorable solubility in common organic solvents, facilitating its use in various reaction conditions. Analytical techniques such as NMR spectroscopy and mass spectrometry are typically employed to characterize this compound, ensuring its purity and structural integrity. These methods are frequently discussed in online forums and academic circles, as researchers seek reliable protocols for handling such materials.

Another area of interest is the compound's role in material science. The 1,2-oxazole core is known to contribute to the stability and electronic properties of larger molecular systems, making it a candidate for applications in organic electronics or catalysis. Searches for "oxazole-based materials" or "heterocycles in nanotechnology" have surged in recent years, underscoring the interdisciplinary relevance of this molecule. Its potential in photovoltaic devices or sensors is an active area of exploration, aligning with the global push for advanced functional materials.

From a commercial perspective, CAS No. 2510-36-3 is available through specialized chemical suppliers, often listed under its systematic name or synonyms like 4-carboxy-2,5-dimethyloxazole. Procurement inquiries frequently include questions about bulk availability, custom synthesis, and regulatory compliance, reflecting the practical considerations of industrial users. The compound's stability under standard storage conditions (typically room temperature, protected from moisture) further enhances its usability in laboratory and production settings.

In summary, dimethyl-1,2-oxazole-4-carboxylic acid (CAS No. 2510-36-3) represents a multifaceted compound with broad applicability across scientific disciplines. Its significance in pharmaceutical research, agrochemical development, and material science continues to grow, driven by both academic curiosity and industrial demand. As the scientific community increasingly focuses on sustainable chemistry and innovative drug design, this molecule is poised to remain a key player in the evolving landscape of chemical research.